BENG“E Safety Operating Guide

Check Availability & Pricing

Part 1: Chemical Identification & Hazard
Characterization
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Compound of Interest

Compound Name: 3-(tert-Butoxy)aniline
CAS No.: 1123169-58-3
Cat. No.: B1286603
Get Quote
. J

Critical Identification Note: Do not confuse 3-(tert-Butoxy)aniline (an ether derivative) with 3-
tert-Butylaniline (an alkyl derivative, CAS 5369-19-7).[1][2][3][4][5][6] While their disposal
pathways are similar, their chemical compatibility profiles differ slightly.[1][2][3][5][€] This guide
addresses the ether derivative.[1][2][3][5][6]

Property Specification

Chemical Name 3-(tert-Butoxy)aniline

CAS Number 1123169-58-3

Molecular Formula C10H1sNO

Physical State Liquid (typically light yellow to brown)

] Acute Toxicity (Oral/Dermal), Skin Sensitization,
Primary Hazards o
Eye Irritation

Waste Class Hazardous Organic Amine (Combustible)
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The "Why" Behind the Protocol: Aniline derivatives are notorious for their ability to penetrate
intact skin and cause methemoglobinemia (interference with oxygen transport in blood).[1][2][3]
[5][6] Furthermore, as an organic base, this compound poses a specific risk in waste streams: if
mixed indiscriminately with acidic waste (e.g., spent nitration mixtures or acid chlorides), it can
trigger violent exothermic neutralization or precipitate insoluble salts that clog waste lines.[1][2]

[3]5](6]

Part 2: Pre-Disposal Assessment & Segregation

Effective disposal begins at the bench, not the waste drum.[1][2][3][5][6] You must segregate
this waste stream to prevent cross-reactivity.[1][2][3][5][6]

Segregation Rules

e DO NOT MIX WITH: Strong acids (HCI, H2S0Oa4), Acid Chlorides, Acid Anhydrides, or Strong
Oxidizers (Peroxides, Nitrates).[1][2][3][4][5][6]

o« COMPATIBLE WITH: Non-halogenated organic solvents (Acetone, Methanol, Ethanol) and
other basic organic waste streams.[1][2][3][5][6]

Waste Stream Classification

Most institutions will classify this under "Alkaline Organic Waste" or "Toxic/Combustible
Organics."[1][2][3][5][6]

* RCRA Considerations (US Only): While 3-(tert-Butoxy)aniline is not explicitly "U-Listed"
(like Aniline, U012), it must be characterized.[1][2][3][5][6]

o If Flash Point < 60°C: D001 (Ignitable).[1][2][3][5][6]

o If Flash Point > 60°C: Dispose as Non-RCRA Hazardous Waste (unless it exhibits other
characteristics), but always treat as toxic.[1][2][3][5][6]

Part 3: Step-by-Step Disposal Workflows
Scenario A: Routine Liquid Waste Disposal

Applicable for reaction mother liquors and washing solvents.[3][7]
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o Select Container: Use a High-Density Polyethylene (HDPE) or glass container. Ensure the
cap has a chemically resistant liner (PTFE).[1][2][3][5][6]

 Dilution: Do not dispose of the neat amine directly if possible.[1][2][3][5][6] Dilute with a
compatible combustible solvent (e.g., Ethanol or Acetone) to <10% concentration.[1][2][3][5]
[6] This facilitates cleaner incineration.[1][2][3][5][6]

» pH Check: Verify the waste stream is neutral or basic (pH = 7).[1][2][3][5][6]

o Labeling: Affix a hazardous waste tag immediately.[1][2][3][5][6]
o Constituents: "3-(tert-Butoxy)aniline, Ethanol (or solvent used)"[1][2][3][4][5][6]
o Hazards: Check "Toxic" and "Flammable" (if solvent is flammable).[1][2][3][5][6]

o Storage: Store in a secondary containment tray inside a flammable safety cabinet until
pickup.

Scenario B: Solid Waste (Contaminated PPE/Wipes)
Applicable for gloves, paper towels, and weighing boats.[1][3][4][6]
e Bagging: Place all solid waste into a clear, 6-mil polyethylene hazardous waste bag.

e Double Containment: If the waste is heavily soaked or odorous, double-bag it to prevent
vapor leakage.[1][2][3][5][6]

» Tagging: Label as "Solid Debris Contaminated with 3-(tert-Butoxy)aniline."

Scenario C: Spill Cleanup Response

Immediate Action Required.

o Evacuate & Ventilate: Clear the immediate area.[1][2][3][5][6] Open fume hood sashes fully if
safe to do so.[1][2][3][5][6]

e PPE Upgrade: Don double nitrile gloves (or Silver Shield® laminates for large spills), safety
goggles, and a lab coat.[1][2][3][5][6]
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Containment: Surround the spill with an inert absorbent dike (Vermiculite or Sand).[1][2][3][5]
[6] Do not use paper towels initially, as this increases surface area for evaporation.[1][2][3][5]

[6]

Absorption: Cover the spill completely with the absorbent material.[1][2][3][5][6]

Collection: Scoop the saturated absorbent into a wide-mouth hazardous waste jar.

Surface Decon: Wipe the surface with a mild dilute acid (e.g., 5% Citric Acid) followed by
soap and water to neutralize trace amines.[1][2][3][5][6]

Part 4: Decision Logic Visualization

The following diagram illustrates the decision matrix for handling 3-(tert-Butoxy)aniline waste.
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Waste Generation:
3-(tert-Butoxy)aniline

Determine Physical State

Liquid Waste Solid Waste
(Mother Liquor/Solvent) (PPE/Wipes/Debris)

Segregation Check:
Is it mixed with Acids?

y

Double Bag in
6-mil Polyethylene

No

STOP: Potential Reaction!

Neutralize slowly in hood SR T

After Neutralization

Transfer to HDPE/Glass
(Amine-Compatible)

Label: "Toxic, Organic Amine'

Ship for Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and packaging of aniline derivative waste streams.
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Part 5: References & Authority

e PubChem. (2023).[1][2][3][5][6][8] 3-(tert-Butoxy)aniline Compound Summary. National
Library of Medicine.[1][2][3][5][6] [Link]

+ U.S. Environmental Protection Agency (EPA). (2023).[1][2][3][5][6] RCRA Waste Codes and
Characterization. [Link]

e European Chemicals Agency (ECHA). (2023).[1][2][3][5][6] Substance Information: 3-(tert-
Butoxy)aniline. [Link][1][2][3][4][5][6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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